![molecular formula C18H19FN4O2 B3855249 N-(2-{2-[4-(dimethylamino)benzylidene]hydrazino}-2-oxoethyl)-4-fluorobenzamide CAS No. 324032-47-5](/img/structure/B3855249.png)
N-(2-{2-[4-(dimethylamino)benzylidene]hydrazino}-2-oxoethyl)-4-fluorobenzamide
Overview
Description
N-(2-{2-[4-(dimethylamino)benzylidene]hydrazino}-2-oxoethyl)-4-fluorobenzamide, commonly known as DAB-4, is a small molecule inhibitor that has gained significant attention in scientific research. DAB-4 is a potent inhibitor of a protein called STAT3, which is involved in cell signaling pathways that regulate cell growth, differentiation, and survival.
Mechanism of Action
DAB-4 inhibits the activity of STAT3 by binding to its SH2 domain, preventing its phosphorylation and subsequent activation. This results in the inhibition of downstream signaling pathways involved in cell proliferation, survival, and angiogenesis.
Biochemical and Physiological Effects:
DAB-4 has been shown to induce apoptosis in cancer cells by activating caspase-3 and -9 and downregulating anti-apoptotic proteins such as Bcl-2 and survivin. DAB-4 has also been shown to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) and its receptor (VEGFR). Additionally, DAB-4 has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines and promoting the differentiation of regulatory T cells.
Advantages and Limitations for Lab Experiments
One advantage of DAB-4 is its high potency and selectivity for STAT3 inhibition. This allows for lower doses to be used in experiments, reducing the potential for off-target effects. However, DAB-4 has limited solubility in water, which can make it challenging to use in certain experiments. Additionally, DAB-4 has not been extensively studied for its pharmacokinetic and pharmacodynamic properties, which may limit its clinical translation.
Future Directions
There are several potential future directions for DAB-4 research. One area of interest is the development of more soluble analogs of DAB-4 that can be used in a wider range of experiments. Additionally, the combination of DAB-4 with other anticancer agents, such as chemotherapy and immunotherapy, could enhance its therapeutic efficacy. Further studies are also needed to investigate the pharmacokinetic and pharmacodynamic properties of DAB-4 in vivo, which could inform its clinical development. Finally, the potential use of DAB-4 in other diseases, such as autoimmune disorders and fibrosis, should be explored.
Scientific Research Applications
DAB-4 has been extensively studied for its potential therapeutic applications in cancer treatment. STAT3 is known to be overexpressed in various types of cancer, and its inhibition by DAB-4 has been shown to induce apoptosis and inhibit tumor growth in preclinical studies. DAB-4 has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. Additionally, DAB-4 has been investigated for its potential anti-inflammatory and immunomodulatory effects.
properties
IUPAC Name |
N-[2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-2-oxoethyl]-4-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN4O2/c1-23(2)16-9-3-13(4-10-16)11-21-22-17(24)12-20-18(25)14-5-7-15(19)8-6-14/h3-11H,12H2,1-2H3,(H,20,25)(H,22,24)/b21-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUEPLOBTUFIJSS-SRZZPIQSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide | |
CAS RN |
324032-47-5 | |
Record name | N-(2-(2-(4-(DIMETHYLAMINO)BENZYLIDENE)HYDRAZINO)-2-OXOETHYL)-4-FLUOROBENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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